4-amino-N'-{[3-(trifluoromethyl)benzyl]oxy}-1,2,5-oxadiazole-3-carboximidamide

• IUPAC Name: 4-amino-N'-[[3-(trifluoromethyl)phenyl]methoxy]-1,2,5-oxadiazole-3-carboximidamide
• InChI: InChI=1S/C11H10F3N5O2/c12-11(13,14)7-3-1-2-6(4-7)5-20-18-9(15)8-10(16)19-21-17-8/h1-4H,5H2,(H2,15,18)(H2,16,19)
• InChI Key: TVODKKOVVLUHFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CON=C(C2=NON=C2N)N
• Isomeric SMILES: C1=CC(=CC(=C1)C(F)(F)F)CO/N=C(/C2=NON=C2N)\N
• Molecular Formula: C11H10F3N5O2
• Molecular Weight: 301.22 g/mol

Description

4-amino-N'-{[3-(trifluoromethyl)benzyl]oxy}-1,2,5-oxadiazole-3-carboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is also known as TFB-TBOA and is a potent inhibitor of glutamate transporters.

Mechanism of Action

TFB-TBOA works by inhibiting the activity of glutamate transporters, which leads to an increase in the extracellular concentration of glutamate. This increase in glutamate levels can lead to enhanced synaptic transmission and improved cognitive function.
Biochemical and physiological effects:
TFB-TBOA has been shown to have several biochemical and physiological effects. It has been shown to enhance the release of glutamate, improve cognitive function, and protect against ischemic brain damage. TFB-TBOA has also been shown to have anti-inflammatory effects and can reduce the levels of pro-inflammatory cytokines in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFB-TBOA is its potency as a glutamate transporter inhibitor. This makes it an ideal tool for studying the role of glutamate in various physiological processes. However, TFB-TBOA has some limitations as well. It is a relatively new compound, and its long-term effects on the brain are not yet known. Additionally, TFB-TBOA has not been extensively studied in humans, and its safety profile is not well established.

Future Directions

There are several future directions for research on TFB-TBOA. One area of interest is the potential use of TFB-TBOA as a therapeutic agent for various neurological disorders, including Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to understand the long-term effects of TFB-TBOA on the brain and its safety profile in humans. Finally, TFB-TBOA could be used as a tool for studying the role of glutamate in various physiological processes, including synaptic plasticity and learning and memory.

Synthesis Methods

The synthesis of TFB-TBOA involves the reaction of 3-(trifluoromethyl)benzyl chloride with 5-amino-1,2,4-oxadiazole-3-carboxylic acid to form the intermediate compound. This intermediate is then reacted with guanidine to form TFB-TBOA.

Scientific Research Applications

TFB-TBOA has been extensively studied for its potential applications in neuroscience research. It is a potent inhibitor of glutamate transporters, which are responsible for regulating the levels of glutamate in the brain. Glutamate is an important neurotransmitter that is involved in various physiological processes, including learning and memory. TFB-TBOA has been shown to enhance the release of glutamate and improve cognitive function in animal models.